![molecular formula C10H10O5 B1142656 3-[(2R)-2-Carboxy-2-hydroxyethyl]benzoic acid CAS No. 1309362-77-3](/img/structure/B1142656.png)
3-[(2R)-2-Carboxy-2-hydroxyethyl]benzoic acid
Overview
Description
3-[(2R)-2-Carboxy-2-hydroxyethyl]benzoic acid, or 3-CHEB, is an organic compound that has been studied extensively in the scientific community due to its unique properties and potential applications. 3-CHEB is a carboxylic acid that is found in many plants and animals, and is a component of several metabolic processes. It has been used in a variety of scientific experiments, ranging from biochemical and physiological studies to drug delivery and drug design.
Scientific Research Applications
Lanthanide-based Coordination Polymers
Derivatives of 3,5-dihydroxy benzoic acid, a related compound, have been used to synthesize lanthanide coordination compounds. These compounds exhibit interesting photophysical properties, including bright green luminescence efficiencies and long excited state lifetimes (Sivakumar et al., 2011).
Antibacterial Activity of Derivatives
3-Hydroxy benzoic acid, closely related to the query compound, has various biological properties, including antimicrobial effects. It's used as a preservative in drugs, cosmetics, and food products. Novel derivatives synthesized from it have shown potential antibacterial activity, suggesting its relevance in developing new chemotherapeutic agents (Satpute et al., 2018).
Environmental Presence and Controversy
Benzoic acid and its derivatives are commonly used as preservatives and flavoring agents in various products. Their widespread use leads to a significant environmental presence, raising concerns about human exposure and potential health effects. This reflects the importance of understanding the environmental and health impacts of such compounds (del Olmo et al., 2017).
Crystallography and Magnetism
3-(N-tert-Butyl-N-aminoxyl)benzoic acid, a derivative, shows interesting crystallographic and magnetic properties. This includes forming chains and exhibiting antiferromagnetic downturn at lower temperatures. Such studies contribute to the understanding of molecular interactions and magnetic behavior in benzoic acid derivatives (Baskett & Lahti, 2005).
Synthesis and Polymerization
Benzoic acid derivatives have been used in synthesizing polymerizable compounds and in studying the polymerization process. This has implications in materials science, especially in the creation of novel polymers with specific properties (Kishikawa et al., 2008).
Properties
IUPAC Name |
3-(2-carboxy-2-hydroxyethyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O5/c11-8(10(14)15)5-6-2-1-3-7(4-6)9(12)13/h1-4,8,11H,5H2,(H,12,13)(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QOJNCZPYJHQQOQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)O)CC(C(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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